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Compound of Interest

Compound Name: hMAO-B-IN-4

Cat. No.: B10855078

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of hMAO-B-IN-4, a selective and reversible human monoamine oxidase-B

(hMAO-B) inhibitor. Adherence to these guidelines is crucial for ensuring the accuracy and

reproducibility of experimental results.

Chemical Properties and Solubility
hMAO-B-IN-4 is a potent inhibitor of hMAO-B with an IC50 value of 0.067 µM and a Ki value of

0.03 µM.[1][2] It exhibits high selectivity over hMAO-A (IC50 = 33.82 µM).[1][3] The compound

is supplied as a solid powder.
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Property Value Reference

CAS Number 1666119-75-0 [4]

Molecular Formula C₂₀H₁₆O₂S [3]

Molecular Weight 320.4 g/mol [3][4]

Purity >98% [5]

Solubility
DMSO: 50 mg/mL (156.05

mM) (ultrasonic)
[4]

Experimental Protocols
1. Materials and Equipment

hMAO-B-IN-4 powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Water bath sonicator

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

2. Preparation of a 10 mM hMAO-B-IN-4 Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as

needed for different concentrations or volumes.

Step 1: Weighing the Compound
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Tare a sterile microcentrifuge tube or amber vial on a calibrated analytical balance.

Carefully weigh 3.204 mg of hMAO-B-IN-4 powder into the tube.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass = 10 mM x 0.001 L x 320.4 g/mol = 3.204 mg

Step 2: Dissolving the Compound

Add 1 mL of anhydrous DMSO to the tube containing the hMAO-B-IN-4 powder.

Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Step 3: Sonication (if necessary)

Visually inspect the solution for any undissolved particles.

If particles are present, place the tube in a water bath sonicator.

Sonicate for 5-10 minutes, or until the solution is clear.[4] Avoid excessive heating of the

sample.

Step 4: Aliquoting and Storage

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1][6]

3. Preparation of Working Solutions
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For cell-based assays, it is critical to maintain a low final concentration of DMSO to avoid

solvent-induced cytotoxicity. The final DMSO concentration should typically be less than 0.5%.

Example Dilution: To prepare a 10 µM working solution from a 10 mM stock solution, perform

a 1:1000 dilution. For instance, add 1 µL of the 10 mM stock solution to 999 µL of cell culture

medium.

It is recommended to perform serial dilutions to ensure accuracy.

Always prepare a vehicle control using the same final concentration of DMSO as in the

experimental samples.
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Caption: hMAO-B-IN-4 inhibits the catalytic activity of hMAO-B.
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Caption: Workflow for preparing hMAO-B-IN-4 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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